Cas no 2060038-78-8 (tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro4.5decan-3-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro4.5decan-3-ylcarbamate
• CAS No: 2060038-78-8
• MF: C₂₀H₃₇NO₃
• MW: 339.512686491013
• MDL: MFCD30488861
• CID: 5153946
• PubChem ID: 137702856
• Update Time: 2025-07-09

tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro4.5decan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[8-(1,1-dimethylpropyl)-1-oxaspiro[4.5]dec-3-yl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro4.5decan-3-ylcarbamate

• MDL： MFCD30488861
• Inchi： 1S/C20H37NO3/c1-8-19(5,6)15-9-11-20(12-10-15)13-16(14-23-20)21(7)17(22)24-18(2,3)4/h15-16H,8-14H2,1-7H3
• InChI Key： LOGFQUOXMPKXTF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CC2(CCC(C(C)(C)CC)CC2)OC1)C

Additional information on tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro4.5decan-3-ylcarbamate

tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro[4.5]decan-3-ylcarbamate: A Comprehensive Overview

The compound with CAS No 2060038-78-8, known as tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro[4.5]decan-3-ylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a spiro ring system, which is a unique feature that contributes to its distinctive chemical properties.

The name of this compound is derived from its structural components. The tert-butyl group is a common substituent in organic chemistry, known for its steric bulk and stability. The N-methyl and N-8-(2-methylbutan-2-yl) groups indicate the substitution pattern on the nitrogen atom of the carbamate functional group. The 1-oxaspiro[4.5]decane ring system is a spiro compound consisting of a ten-membered ring with an oxygen atom at position 1, creating a unique bicyclic structure that may influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its spiro structure may enhance bioavailability by improving solubility and permeability, which are critical factors in pharmaceutical development. Additionally, the presence of bulky substituents such as the tert-butyl group may contribute to increased stability and resistance to metabolic degradation, making it an attractive candidate for long-lasting therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis begins with the preparation of an appropriate spiro intermediate, which is then subjected to carbamate formation using standard methodologies. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product.

The application of this compound extends beyond pharmaceuticals. Due to its unique chemical properties, it has been explored as a potential agrochemical agent, particularly in pest control applications. Its ability to inhibit key enzymes involved in insect metabolism makes it a promising candidate for developing eco-friendly pesticides that are effective yet non-toxic to humans and other non-target organisms.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that it exhibits strong binding affinity to several protein targets, suggesting its potential role in modulating cellular pathways associated with various diseases. Furthermore, its spiro structure may facilitate selective binding to specific receptor sites, enhancing its therapeutic efficacy while minimizing off-target effects.

In conclusion, tert-butyl N-methyl-N-8-(2-methylbutan-2-yl)-1-oxaspiro[4.5]decan-3-ylcarbamate (CAS No 2060038-78-8) is a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structural features and favorable chemical properties make it an intriguing subject for further research and development.